(2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C16H9N3O2S/c17-10-12(8-11-4-3-5-13(9-11)19(20)21)16-18-14-6-1-2-7-15(14)22-16/h1-9H/b12-8+
• InChI Key: TULRHJPZXFYARJ-XYOKQWHBSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CC3=CC(=CC=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C16H9N3O2S
• Molecular Weight: 307.3 g/mol

Description

(2E)-2-(1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enenitrile, also known as BTPN, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Sanna et al. (2002) reports the synthesis of 3-aryl-, 3-cyclohexyl-, and 3-heteroaryl-substituted-2-(1H(2H)-benzotriazol-1(2)-yl)prop-2-enenitriles, including compounds related to the specified chemical, demonstrating modest growth inhibition of Mycobacterium tuberculosis. This work contributes to understanding structure-activity relationships in antitubercular research (Sanna et al., 2002).

Synthesis of Heterocycles

Darweesh et al. (2016) described the efficient microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles, showcasing the versatility of related compounds in creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, highlighting their significance as precursors in heterocyclic chemistry (Darweesh et al., 2016).

Anticancer and Antioxidant Properties

Al-Mutairi et al. (2022) synthesized novel 2,3-dihydropyrido[2,3-d]pyrimidin-4-one and pyrrolo[2,1-b][1,3]benzothiazoles via microwave-assisted synthesis, exploring their antimicrobial, anticancer, and antioxidant activities. This research underscores the potential of benzothiazole derivatives as scaffolds in developing new therapeutic agents (Al-Mutairi et al., 2022).

Molecular Docking and Biological Activity Studies

Ekennia et al. (2018) conducted a comprehensive study on novel 1,4‐naphthoquinone derivatives and their metal complexes, including density functional theory (DFT) studies, molecular docking, and evaluation of antibacterial activity. Their work demonstrates the application of benzothiazole derivatives in the field of medicinal chemistry, particularly in the development of compounds with potential biological activities (Ekennia et al., 2018).

Chemosensor Development

Asiri et al. (2019) developed a fluorescent chemosensor based on a pyrazoline-benzothiazole derivative for the detection of Cu^2+, Fe^3+, and Fe^2+ metal ions, indicating the utility of benzothiazole derivatives in environmental and analytical chemistry for detecting metal ions (Asiri et al., 2019).